Cas no 1807163-48-9 (2-Pyridinemethanamine, 6-(difluoromethyl)-5-fluoro-4-nitro-)

• Product Name: 2-Pyridinemethanamine, 6-(difluoromethyl)-5-fluoro-4-nitro-
• CAS No: 1807163-48-9
• MF: C₇H₆F₃N₃O₂
• MW: 221.136651515961
• CID: 5220777
• Update Time: 2025-08-05

2-Pyridinemethanamine, 6-(difluoromethyl)-5-fluoro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, 6-(difluoromethyl)-5-fluoro-4-nitro-

• Inchi： 1S/C7H6F3N3O2/c8-5-4(13(14)15)1-3(2-11)12-6(5)7(9)10/h1,7H,2,11H2
• InChI Key： UUJLSOAGPPCSDY-UHFFFAOYSA-N
• SMILES： C1(CN)=NC(C(F)F)=C(F)C([N+]([O-])=O)=C1

Additional information on 2-Pyridinemethanamine, 6-(difluoromethyl)-5-fluoro-4-nitro-

Introduction to 2-Pyridinemethanamine, 6-(difluoromethyl)-5-fluoro-4-nitro- (CAS No. 1807163-48-9)

2-Pyridinemethanamine, 6-(difluoromethyl)-5-fluoro-4-nitro-, identified by its Chemical Abstracts Service (CAS) number 1807163-48-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, a group of molecules widely recognized for their diverse biological activities and utility in drug development. The structural features of this compound, particularly the presence of a nitro group, a difluoromethyl substituent, and a fluoro atom, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The molecular structure of 2-Pyridinemethanamine, 6-(difluoromethyl)-5-fluoro-4-nitro- consists of a pyridine ring substituted with various functional groups. The nitro group at the 4-position introduces a strong electron-withdrawing effect, which can influence the reactivity and electronic properties of the molecule. The difluoromethyl group at the 6-position adds another layer of complexity, enhancing the lipophilicity and metabolic stability of the compound. Additionally, the fluoro atom at the 5-position further modulates the electronic distribution and can affect binding interactions with biological targets.

In recent years, there has been growing interest in developing novel compounds with enhanced pharmacological properties. 2-Pyridinemethanamine, 6-(difluoromethyl)-5-fluoro-4-nitro- has been studied for its potential as an intermediate in the synthesis of biologically active molecules. Its structural motifs are reminiscent of several known pharmacophores found in therapeutic agents targeting various diseases. For instance, pyridine derivatives are frequently encountered in drugs used to treat neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The presence of multiple reactive sites allows for further functionalization, enabling chemists to design analogs with tailored properties. Researchers have explored its use as a building block in the synthesis of kinase inhibitors, which are critical in cancer therapy. The electron-deficient nature of the nitro group and the electron-withdrawing effects of the fluoro and difluoromethyl groups make this compound an attractive candidate for modulating enzyme activity.

Moreover, the fluorine atoms in 2-Pyridinemethanamine, 6-(difluoromethyl)-5-fluoro-4-nitro- contribute to its metabolic stability, a crucial factor in drug design. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their resistance to degradation by metabolic enzymes. This property can lead to longer half-lives and more sustained therapeutic effects upon administration.

Recent studies have also highlighted the role of 2-Pyridinemethanamine, 6-(difluoromethyl)-5-fluoro-4-nitro- in developing novel antimicrobial agents. The combination of structural features such as the nitro group and fluorinated substituents can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This makes it a promising candidate for combating antibiotic-resistant strains.

The synthesis of 2-Pyridinemethanamine, 6-(difluoromethyl)-5-fluoro-4-nitro- involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to achieve high yields and purity levels. These methods not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles.

In conclusion,2-Pyridinemethanamine, 6-(difluoromethyl)-5-fluoro-4-nitro- (CAS No. 1807163-48-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. Its role as an intermediate in drug development underscores its importance in modern medicinal research. As scientific understanding progresses, further exploration into its pharmacological properties will undoubtedly yield valuable insights into new therapeutic strategies.